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An overview of the potent and selective Hsp90 inhibitor, EC144, detailing its chemical
properties, mechanism of action, and key experimental findings.

Introduction

EC144 is a second-generation, synthetic, small-molecule inhibitor of Heat Shock Protein 90
(Hsp90), a molecular chaperone crucial for the stability and function of numerous client proteins
involved in cell growth, differentiation, and survival.[1] Due to its potent and selective inhibitory
activity against Hsp90, EC144 has emerged as a significant tool in cancer research and as a
potential therapeutic agent for various malignancies and inflammatory diseases.[1][2] This
technical guide provides a comprehensive overview of the chemical structure, physicochemical
properties, pharmacology, and key experimental data related to EC144, intended for
researchers, scientists, and professionals in the field of drug development.

Chemical Structure and Physicochemical Properties

EC144, with the chemical name 5-[2-Amino-4-chloro-7-[(4-methoxy-3,5-dimethyl-2-
pyridinyl)methyl]-7H-pyrrolo[2,3-d]pyrimidin-5-yl]-2-methyl-4-pentyn-2-ol, is a pyrrolopyrimidine-
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based compound.[1] Its structure is characterized by a purine-like core, which is a common
feature among many Hsp90 inhibitors.[3]

Table 1: Physicochemical Properties of EC144

Property Value Reference(s)
CAS Number 911397-80-3
Molecular Formula C21H24CINsO2
Molecular Weight 413.90 g/mol [4]
Solubility Soluble to 109 mM in DMSO
and to 5 mM in ethanol.
Purity >98%
Storage Store at -20°C.

Pharmacology and Mechanism of Action

EC144 exerts its biological effects through the potent and selective inhibition of Hsp90.[1][5] It
binds to the ATP-binding pocket in the N-terminal domain of Hsp90, thereby competitively
inhibiting the chaperone's ATPase activity, which is essential for its function.[3] This inhibition
leads to the misfolding, destabilization, and subsequent proteasomal degradation of Hsp90
client proteins.[3] Many of these client proteins are oncoproteins critical for tumor cell
proliferation and survival, including Her-2.[1]

Table 2: Pharmacological Profile of EC144
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Parameter Value Target/System Reference(s)
ICso0 1.1 nM Hsp90 [415]
Ki 0.2 nM Hsp90

Ki values are 61 nM
for Grp94 and 255 nM
for TRAP1. No effect

Grp94, TRAPL,

Selectivity ) )
(ICs0 >10 uM) against Kinase Panel
a panel of 285
kinases.
Her-2 degradation in
ECso 14 nM [1]

MCF-7 cells

Signaling Pathways

The inhibition of Hsp90 by EC144 has been shown to impact several downstream signaling

pathways. A key pathway affected is the Toll-like receptor 4 (TLR4) signaling cascade. In
cellular models, EC144 blocked LPS-induced TLR4 signaling by inhibiting the activation of key
downstream kinases including ERK1/2, MEK1/2, JNK, and p38 MAPK.[2] Notably, the NF-kB
pathway was not affected.[2] This mechanism underlies the observed suppression of systemic

TNF-a release in preclinical models.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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